Cas no 226250-01-7 (2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid
• CAS No: 226250-01-7
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• CID: 6015972
• PubChem ID: 18426144
• Update Time: 2025-05-19

2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,5-difluoro-
• 2-((Tert-butoxycarbonyl)amino)-4,5-difluorobenzoic acid
• 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid
• AKOS012162007
• CS-0345175
• SCHEMBL4848616
• 2-(tert-butoxycarbonylamino)-4,5-difluorobenzoic acid
• EN300-1228752
• 2-{[(tert-butoxy)carbonyl]amino}-4,5-difluorobenzoic acid
• 226250-01-7
• MGKVIHISTYVBJW-UHFFFAOYSA-N

• Inchi： 1S/C12H13F2NO4/c1-12(2,3)19-11(18)15-9-5-8(14)7(13)4-6(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： MGKVIHISTYVBJW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 273.08126422g/mol
• Monoisotopic Mass: 273.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 321.0±42.0 °C(Predicted)
• pka: 3.32±0.36(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid (CAS No. 226250-01-7)

2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid (CAS No. 226250-01-7) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and difluoro substitution, is widely utilized in organic synthesis, particularly in peptide coupling and drug intermediate preparation. Its unique structural features make it a valuable building block for designing bioactive molecules targeting enzymes and receptors.

The growing demand for fluorinated compounds in drug discovery has positioned 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid as a key intermediate. Researchers frequently search for "Boc-protected fluorobenzoic acid derivatives" or "CAS 226250-01-7 synthesis methods" to explore its utility in kinase inhibitor development or antibody-drug conjugates (ADCs). The compound's stability under acidic conditions, attributed to the Boc group, aligns with trends in prodrug design and targeted drug delivery systems.

From a synthetic chemistry perspective, the 4,5-difluoro motif in this compound enhances electron-withdrawing properties, influencing carboxylic acid reactivity in amidation reactions. Recent publications highlight its role in constructing heterocyclic scaffolds, addressing popular queries like "fluorinated building blocks for medicinal chemistry." Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, as emphasized in current Good Manufacturing Practice (cGMP) discussions.

Environmental and regulatory considerations for 226250-01-7 reflect broader industry concerns about green chemistry. Researchers increasingly investigate "solvent-free synthesis of fluorinated aromatics" and "biodegradable protecting groups" as alternatives to traditional methods. The compound's logP value and metabolic stability data—frequently requested in ADME/Tox studies—support its adoption in early-stage drug discovery pipelines.

In material science applications, the crystalline properties of 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid attract attention for co-crystal engineering, a trending topic in pharmaceutical formulation. Its dual functionality (carboxylic acid and Boc-amine) enables diverse supramolecular interactions, answering search queries about "multifunctional crystallization agents." Thermal analysis via DSC and TGA confirms its stability profile for process optimization.

The compound's relevance extends to PET radiopharmaceuticals, where fluorinated aromatics are sought after for "18F-labeled precursor molecules." While CAS 226250-01-7 itself isn't radioactive, its structural analogs contribute to molecular imaging probe development. This connection to theranostics—a fusion of therapy and diagnostics—addresses a major healthcare innovation trend.

Supply chain dynamics for Boc-protected difluorobenzoic acids reflect broader market shifts toward custom synthesis and contract research. Quality specifications often include residual solvent limits and heavy metal content, aligning with ICH guidelines. The compound's shelf life and storage conditions (-20°C under inert atmosphere) are frequently searched parameters for laboratory management.

Emerging computational approaches leverage 226250-01-7 as a model compound for DFT calculations on fluorine-aromatic interactions. Such studies address fundamental questions about ortho-fluorine effects on carboxylate acidity—a hot topic in physical organic chemistry forums. These theoretical insights complement experimental data from X-ray crystallography studies of similar structures.

Patent literature reveals innovative applications of 2-{(tert-butoxy)carbonylamino}-4,5-difluorobenzoic acid in allosteric modulator design, particularly for GPCR targets. Its structural features enable precise molecular recognition—a concept dominating structure-based drug design discussions. Recent grants and funding initiatives for fluorine medicinal chemistry further underscore its scientific importance.

For analytical chemists, method development for CAS 226250-01-7 involves reverse-phase chromatography optimization, often using C18 columns with acidic modifiers. These protocols answer common technical queries about "HPLC separation of polar fluorinated compounds." Mass spectrometry (LC-MS) characterization provides additional confirmation of molecular integrity during scale-up processes.